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Compound of Interest

Compound Name: Clk-IN-T3N

Cat. No.: B11932743

This technical support center is designed to assist researchers, scientists, and drug
development professionals in troubleshooting experiments involving the CDC-like kinase (CLK)
inhibitor, CIk-IN-T3. Here, you will find answers to frequently asked questions and detailed
guidance to address specific issues that may arise during your research.

Frequently Asked Questions (FAQSs)

Q1: What is Clk-IN-T3 and what is its primary mechanism of action?

CIk-IN-T3 is a potent and selective inhibitor of the CDC-like kinase (CLK) family, particularly
CLK1, CLK2, and CLK3.[1] CLKs are dual-specificity kinases that play a crucial role in the
regulation of pre-mRNA splicing by phosphorylating serine/arginine-rich (SR) proteins.[2][3] By
inhibiting CLKs, Clk-IN-T3 prevents the phosphorylation of SR proteins, leading to alterations in
alternative splicing, which can subsequently affect cell cycle progression and cell survival,
making it a compound of interest in cancer research.[4][5][6]

Quantitative Data Summary

For ease of reference, the following tables summarize key quantitative data for CIk-IN-T3.

Table 1: Inhibitory Activity of CIk-IN-T3
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Target IC50 (nM)
CLK1 0.67[1]
CLK2 15[1]
CLK3 110[1]
DYRK1A 260[1]
DYRK1B 230[1]

Table 2: Solubility of CIk-IN-T3

Solvent Concentration Notes

May require ultrasonic and

DMSO ~10.0 mM (~4.8 mg/mL) ) )
warming to fully dissolve.[7]

Signaling Pathway

The diagram below illustrates the signaling pathway affected by CIk-IN-T3.
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Preparation Treatment Assay
Seed cells in Incubate overnight Prepare serial dilutions Add compound to cells Incubate for desired Add viability reagent Incubate as per Read absorbance/
96-well plate (allow attachment) of CIk-IN-T3 P time (e.g., 72h) (e.g., MTT, CellTiter-Glo) protocol luminescence
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Preparation & Treatment Fixation & Staining Analysis
Treat cells with Fix cells in ' > ' . ' > ' Stain with Propidium Acquire data on ' > ' Analyze cell cycle
CIk-IN-T3 Harvest and wash Ce"S) (cold ethanol Treat with RNase lodide (PI) ) (flow cytometer distribution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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